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Compound of Interest

Compound Name: DQP-26

Cat. No.: B12385009

For Researchers, Scientists, and Drug Development Professionals

Introduction

DQP-26 is a potent and selective negative allosteric modulator (NAM) of the N-methyl-D-
aspartate (NMDA) receptor, with high selectivity for subunits GIuN2C and GIuN2D.[1][2] These
subunits are less ubiquitously expressed in the central nervous system than GIuN2A and
GIuN2B, and are implicated in various neurological and psychiatric disorders. The selective
modulation of GIuN2C/2D-containing NMDA receptors by DQP-26 makes it a valuable research
tool for investigating the physiological and pathological roles of these specific receptor
subtypes.

These application notes provide detailed guidelines for the proper storage, handling, and
experimental use of DQP-26.

Chemical and Physical Properties

A summary of the key chemical and physical properties of DQP-26 is provided in the table
below.
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Property Value Reference
CAS Number 1449373-99-2 [1]
Molecular Formula C28H21CI2N304 [1]
Molecular Weight 534.39 g/mol [1]

Potent NMDAR negative

Biological Activity .
allosteric modulator

[1](2]

ICso for GIuUN2C 0.77 uM

[1](2]

ICso for GIUN2D 0.44 pM

[1](2]

Storage and Stability

Proper storage of DQP-26 is critical to maintain its stability and activity. The following table

summarizes the recommended storage conditions.

Form Storage Temperature Duration
Powder -20°C 3 years
4°C 2 years

In Solvent -80°C 6 months
-20°C 1 month

Data sourced from AbMole BioScience product information.[1]

General Storage Recommendations:

» Hygroscopic: Store in a dry, well-ventilated place. Keep the container tightly closed.[3]

o Light Sensitivity: While not explicitly stated, it is good practice to protect the compound from

light.

e Conditions to Avoid: Avoid strong oxidizing reagents.[3]
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Safety and Handling

Potential Health Effects:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[3]

Ingestion: May be harmful if swallowed.[3]

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[3]

Eye Contact: May cause eye irritation.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear splash goggles or other appropriate eye protection.[3]

Hand Protection: Wear compatible chemical-resistant gloves.[3]

Skin and Body Protection: Wear a laboratory coat or other protective clothing.[3]

Respiratory Protection: If handling large quantities or if dust is generated, use a dust
respirator or work in a well-ventilated fume hood.[3]

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[3]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

[3]

Skin Contact: Wash off with soap and plenty of water.[3]

Eye Contact: Flush eyes with water as a precaution.[3]

Experimental Protocols
Preparation of Stock Solutions
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The solubility of DQP-26 has not been widely reported. However, for a structurally similar
compound, DQP-1105, solubility in DMSO has been established. It is recommended to perform
a small-scale solubility test to determine the optimal solvent and concentration.

Recommended Solvent:
e Dimethyl sulfoxide (DMSO)

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Equilibrate the DQP-26 powder to room temperature before opening the vial.

o Weigh the desired amount of DQP-26 using a calibrated analytical balance in a chemical
fume hood. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.534 mg of
DQP-26.

e Add the appropriate volume of DMSO to the vial. For 1 mL of a 10 mM solution, add 1 mL of
DMSO.

» Vortex the solution until the DQP-26 is completely dissolved. Gentle warming in a water bath
(not exceeding 40°C) may aid in dissolution.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

» Store the aliquots at -20°C or -80°C as recommended in the storage table.

In Vitro Electrophysiology Assay

This protocol provides a general workflow for assessing the effect of DQP-26 on NMDA
receptor-mediated currents in cultured neurons or heterologous expression systems (e.g.,
HEK?293 cells) expressing GIuN2C or GIuN2D subunits.

Experimental Workflow:
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Caption: Workflow for in vitro electrophysiological assessment of DQP-26.
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Methodology:
e Culture cells expressing the NMDA receptor subunits of interest.

o Prepare a series of dilutions of DQP-26 from the stock solution in the appropriate

extracellular recording solution.
o Perform whole-cell patch-clamp recordings from the cultured cells.

o Establish a stable baseline of NMDA receptor-mediated currents by applying the co-agonists

glutamate and glycine.

o Apply different concentrations of DQP-26 to the cells and record the resulting changes in the
NMDA-mediated current.

o Wash out the DQP-26 to observe any reversal of the effect.

» Analyze the data to determine the percent inhibition at each concentration and calculate the
ICso value.

Signaling Pathway

DQP-26 acts as a negative allosteric modulator of NMDA receptors containing the GIuN2C or
GIuN2D subunit. The following diagram illustrates the canonical NMDA receptor signaling
pathway and the point of intervention for DQP-26.
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Caption: Modulation of NMDA receptor signaling by DQP-26.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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